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Compound of Interest

Compound Name: 2-Methyltetradecane

CAS No.: 1560-95-8

Cat. No.: B074470 Get Quote

Executive Summary
2-Methyltetradecane (CAS: 1560-95-8) is a high-purity branched alkane (isoparaffin) utilized

primarily as a reference standard in tribology and pharmaceutical analytics.[1][2] Unlike bulk

industrial lubricants, its value lies in its specific molecular architecture—a single methyl branch

on a C14 backbone.[1]

This architecture disrupts crystalline packing, lowering the melting point to -8.3°C (compared to

+9.9°C for its linear isomer, n-pentadecane), making it the "Gold Standard" model for studying

Cold Flow properties and Elastohydrodynamic Lubrication (EHL) mechanisms in synthetic base

oils (PAOs).[1]

For drug development professionals, 2-Methyltetradecane serves as a critical analytical

marker for detecting machinery lubricant contamination (C13-C16 isoparaffins) in high-

throughput screening environments.[1]

Part 1: Physical & Chemical Profile
Comparison of 2-Methyltetradecane against its linear isomer demonstrating the "Branching

Effect."
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Property
2-
Methyltetradecane
(Branched)

n-Pentadecane
(Linear)

Significance in
Lubrication

Molecular Formula
Isomers with identical

mass.[1]

CAS Number 1560-95-8 629-62-9
Unique identifier for

procurement.[1]

Melting Point -8.3°C +9.9°C

Branching prevents

stacking, ensuring

liquidity at low temps.

[1]

Boiling Point ~261.6°C 270°C

High thermal stability

for liquid phase

retention.[1]

Density (20°C) 0.768 g/cm³ 0.769 g/cm³

Standard density for

hydrocarbon base

oils.[1]

LogP (Lipophilicity) ~8.1 ~8.2

Highly hydrophobic;

integrates into lipid

bilayers (bio-relevant).

[1]

Part 2: Industrial Applications & Mechanisms[1][3]
Tribological Benchmarking (EHL Regime)
In the development of synthetic lubricants (Polyalphaolefins - PAOs), researchers must

optimize the Viscosity-Pressure Coefficient. 2-Methyltetradecane is used as a model fluid to

quantify how steric hindrance affects "traction" (friction under high pressure).[1]

Mechanism: The methyl group at the C2 position creates a "molecular bump."[1] Under the

extreme pressure of a gear contact (EHL regime), this bump prevents the molecules from

sliding past each other too easily (increasing traction coefficient) compared to linear alkanes,

but also prevents them from solidifying (waxing).[1]
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Pharmaceutical Contamination Analysis
High-precision pharmaceutical machinery (e.g., tableting presses, encapsulation machines)

utilizes "White Mineral Oils" or "Isoparaffins" as lubricants.[1] These are often mixtures of C13-

C16 alkanes.[1]

The Problem: Lubricant leakage can contaminate drug batches.[1]

The Solution: 2-Methyltetradecane is used as the Internal Standard (IS) in Gas

Chromatography-Mass Spectrometry (GC-MS) to quantify the level of hydrocarbon

contamination in drug products.[1]

Part 3: Visualization of Mechanisms
Diagram 1: The "Branching Effect" on Phase State
This diagram illustrates why 2-Methyltetradecane remains liquid at sub-zero temperatures, a

critical property for cold-start lubrication.[1]
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Caption: The C2-methyl group acts as a steric wedge, preventing the crystallization observed in

linear alkanes and maintaining liquid lubricity at -8.3°C.

Part 4: Experimental Protocols
Protocol A: GC-MS Quantification of Lubricant
Contamination
Objective: Detect trace levels of lubricant (using 2-Methyltetradecane as a marker) in a

pharmaceutical powder sample.[1]

Reagents:

Analyte: Pharmaceutical Powder Sample (1g).

Solvent: n-Hexane (HPLC Grade).[1]

Standard: 2-Methyltetradecane (>99% Purity, CAS 1560-95-8).[1][3]

Workflow:

Standard Preparation: Dissolve 10 mg of 2-Methyltetradecane in 100 mL n-Hexane to

create a 100 ppm stock solution.

Extraction:

Weigh 1.0 g of drug powder into a centrifuge tube.

Add 5 mL of n-Hexane.

Vortex for 2 minutes; Sonicate for 10 minutes.

Centrifuge at 4000 rpm for 5 minutes.

Filtration: Transfer the supernatant through a 0.2 µm PTFE filter into a GC vial.

GC-MS Setup:

Column: DB-5ms (30m x 0.25mm x 0.25µm).[1]
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Carrier Gas: Helium @ 1.0 mL/min.[1]

Temp Program: 50°C (1 min)

10°C/min

280°C (hold 5 min).

Detection: SIM mode (Target Ion: m/z 57, 71, 85 for alkanes).[1]

Analysis: The 2-Methyltetradecane peak typically elutes slightly before n-pentadecane.[1]

Use the peak area to calculate the concentration of total isoparaffins based on the response

factor.

Protocol B: Elastohydrodynamic (EHL) Film Thickness
Test
Objective: Measure the lubricating film formation of 2-Methyltetradecane to validate molecular

traction models.

Equipment: Mini-Traction Machine (MTM) with EHL Spacer Layer Imaging (SLIM).

Workflow:

Cleaning: Sonicate steel ball (AISI 52100) and glass disc in toluene, then isopropanol.[1]

Loading: Inject 10 mL of pure 2-Methyltetradecane into the reservoir.

Conditioning: Heat reservoir to 40°C.

Test Run:

Load: 20N (approx 1.0 GPa contact pressure).[1]

Speed Ramp: 3000 mm/s down to 10 mm/s.[1]

Slide-Roll Ratio (SRR): 50%.[1]
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Data Capture: Measure the interference fringe patterns to calculate film thickness (nm) at

each speed step.

Validation: Plot Speed (

) vs. Film Thickness (

). 2-Methyltetradecane should show a logarithmic decline in film thickness, maintaining
>50nm film at high speeds despite low viscosity.[1]

Diagram 2: Analytical Workflow (GC-MS)
Visualizing the protocol for detecting lubricant contamination in pharma samples.
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Caption: Workflow for using 2-Methyltetradecane as an internal standard to quantify lubricant

residue in pharmaceutical products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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